Cas no 1797982-10-5 (3-(4-cyanophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]propanamide)

• Product Name: 3-(4-cyanophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]propanamide
• CAS No: 1797982-10-5
• MF: C₂₀H₂₁N₅O
• MW: 347.413643598557
• CID: 5373793
• Update Time: 2025-05-24

3-(4-cyanophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyanophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]propanamide

• Inchi： 1S/C20H21N5O/c1-15-11-19-23-13-18(14-25(19)24-15)3-2-10-22-20(26)9-8-16-4-6-17(12-21)7-5-16/h4-7,11,13-14H,2-3,8-10H2,1H3,(H,22,26)
• InChI Key： WUKKUHVJFGOTGH-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CN2N=C(C)C=C2N=C1)(=O)CCC1=CC=C(C#N)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 3-(4-cyanophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]propanamide

3-(4-Cyanophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]propanamide: A Comprehensive Overview

In the realm of organic chemistry, the compound 3-(4-cyanophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]propanamide (CAS No. 1797982-10-5) stands out as a fascinating molecule with potential applications in drug discovery and material science. This compound is a result of intricate molecular design, combining a cyanophenyl group with a pyrazolo[1,5-a]pyrimidine moiety through a propyl chain. The integration of these functional groups creates a molecule with unique electronic properties and biological activity.

The cyanophenyl group, characterized by its high electron-withdrawing ability, plays a crucial role in modulating the electronic properties of the molecule. This feature is particularly significant in applications where electron transfer or charge transport is critical, such as in organic electronics or photovoltaic materials. Recent studies have highlighted the potential of cyanophenyl-containing compounds in enhancing the efficiency of organic solar cells by improving charge separation and reducing recombination losses.

The 2-methylpyrazolo[1,5-a]pyrimidine moiety adds another layer of complexity to the molecule. Pyrazolo[1,5-a]pyrimidines are known for their aromaticity and ability to form hydrogen bonds, making them valuable in medicinal chemistry for designing bioactive molecules. The methyl substitution further enhances the lipophilicity of this group, potentially improving the compound's solubility and bioavailability. Recent research has explored the use of pyrazolo[1,5-a]pyrimidine derivatives as kinase inhibitors and anti-inflammatory agents, underscoring their therapeutic potential.

The propyl chain connecting these two functional groups serves as a flexible linker, allowing for optimal spatial arrangement of the substituents. This flexibility is essential for achieving desired molecular interactions in biological systems or electronic devices. Studies have shown that the length and substitution pattern of such linkers can significantly influence the molecule's properties, making them tunable for specific applications.

From a synthetic perspective, the construction of 3-(4-cyanophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]propanamide involves a series of well-established organic reactions. The synthesis typically begins with the preparation of the cyanophenyl derivative through nucleophilic aromatic substitution or coupling reactions. The pyrazolo[1,5-a]pyrimidine ring is then synthesized via cyclization reactions involving appropriate precursors. Finally, these two fragments are connected through amide bond formation using coupling reagents like EDC or HATU.

Recent advancements in asymmetric synthesis and catalysis have opened new avenues for producing enantiomerically pure versions of this compound. Such enantiopure compounds are invaluable in studying stereochemical effects on biological activity and developing chiral catalysts for industrial applications.

In terms of biological activity, 3-(4-cyanophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]propanamide has shown promise as a modulator of various cellular pathways. Preclinical studies indicate that it exhibits moderate inhibitory activity against certain kinases involved in cancer progression. Additionally, its ability to penetrate cellular membranes suggests potential utility in targeted drug delivery systems.

From an environmental standpoint, understanding the degradation pathways and ecotoxicology of this compound is crucial for its safe application. Recent eco-toxicological assessments have focused on its biodegradability under aerobic and anaerobic conditions, as well as its potential impact on aquatic organisms.

Looking ahead, the versatility of 3-(4-cyanophenyl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]propanamide offers exciting opportunities for further research and development. Its unique combination of electronic properties and biological activity positions it as a valuable tool in both academic and industrial settings.